Cas no 1426073-33-7 (4-Bromo-2-fluoro-3-methoxybenzonitrile)

• Product Name: 4-Bromo-2-fluoro-3-methoxybenzonitrile
• CAS No: 1426073-33-7
• MF: C₈H₅BrFNO
• MW: 230.033804655075
• MDL: MFCD23707401
• CID: 2085476
• PubChem ID: 71270750
• Update Time: 2025-04-21

4-Bromo-2-fluoro-3-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-3-methoxybenzonitrile
• AKOS024462698
• BHC07333
• CL9394
• DSYSEUICIGILGV-UHFFFAOYSA-N
• SCHEMBL14720150
• BS-15373
• DA-10396
• SY355223
• 4-Bromo-2-fluoro-3-methoxy-benzonitrile
• 1426073-33-7
• MFCD23707401
• CS-0150534
• 995-446-4

• MDL： MFCD23707401
• Inchi： 1S/C8H5BrFNO/c1-12-8-6(9)3-2-5(4-11)7(8)10/h2-3H,1H3
• InChI Key： DSYSEUICIGILGV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(=C1OC)F

Computed Properties

• Exact Mass: 228.95385g/mol
• Monoisotopic Mass: 228.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles